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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-145 (Pm-145) is a radioactive isotope of the element promethium with a half-life

of 17.7 years.[1] It decays primarily through electron capture to Neodymium-145, emitting a

spectrum of low-energy X-rays and gamma photons.[1] Due to its radioactivity, the handling of

Pm-145 requires stringent safety protocols to minimize radiation exposure to personnel and

prevent environmental contamination. These application notes provide a comprehensive guide

to the safe handling of Promethium-145 in a laboratory setting, including detailed experimental

protocols and safety procedures.

Radiological Data for Promethium-145
A thorough understanding of the radiological properties of Promethium-145 is essential for

developing a robust safety plan.
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Property Value Reference

Half-life 17.7 years [1]

Primary Decay Mode Electron Capture [1]

Decay Product Neodymium-145 (Stable)

Emitted Radiations
Auger electrons, X-rays, and

low-energy gamma rays

Mean Photon Energy ~39.6 keV

Specific Gamma Ray Constant 0.089 R·cm²/mCi·hr

Annual Limit on Intake (ALI)

Oral: 400 µCi; Inhalation: 500

µCi (for oxides, hydroxides -

Class W)

Shielding Requirements
The primary radiation hazard from Promethium-145 is exposure to low-energy X-rays and

gamma photons. Additionally, the interaction of any emitted beta particles with high atomic

number (high-Z) materials can produce secondary X-rays known as Bremsstrahlung.

Therefore, a dual shielding approach is recommended.

Shielding Material Purpose Recommended Thickness

Low-Z Material (e.g.,

Plexiglas/Acrylic)

To shield any low-energy beta

particles and minimize

Bremsstrahlung production.

0.25 inches (6.35 mm)

High-Z Material (e.g., Lead)

To attenuate the primary X-

rays, gamma rays, and any

Bremsstrahlung produced.

See table below

Lead Shielding for Promethium-145 Photon Emissions (~40 keV)
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Shielding Thickness Attenuation

Half-Value Layer (HVL) ~0.1 mm

Tenth-Value Layer (TVL) ~0.3 mm

A standard lead pig or lead bricks of 1-2 inches (2.5-5 cm) in thickness are more than sufficient

for shielding typical laboratory quantities of Promethium-145.

Experimental Protocols
Adherence to the following protocols is mandatory for all personnel handling Promethium-145.

General Laboratory Safety Procedures
Designated Areas: All work with Promethium-145 must be conducted in a designated and

properly labeled radioactive materials area.

Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and two

pairs of disposable gloves must be worn at all times when handling Promethium-145.

Contamination Control: Work surfaces should be covered with absorbent, plastic-backed

paper. All equipment used for handling Promethium-145 should be dedicated and clearly

labeled.

No Eating or Drinking: Eating, drinking, smoking, and the application of cosmetics are strictly

prohibited in the designated radioactive materials area.

Dosimetry: All personnel working with Promethium-145 must wear appropriate dosimeters

(e.g., whole-body and ring dosimeters) to monitor their radiation exposure.

Receipt and Storage of Promethium-145
Notification: The Radiation Safety Officer (RSO) must be notified immediately upon receipt of

any radioactive material.

Inspection: The package should be visually inspected for any signs of damage or leakage.
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Wipe Test: A wipe test of the external package surface must be performed to check for

removable contamination.

Opening: The package should be opened in a designated area, preferably within a fume

hood.

Storage: The primary vial containing Promethium-145 must be stored in a labeled, shielded

container (e.g., lead pig). The storage location must be a secured area, such as a locked

refrigerator or cabinet, and clearly marked with the universal radiation symbol and

information about the isotope, activity, and date.

Handling and Experimental Procedures
Preparation: Before starting any experiment, ensure that all necessary materials, including

shielding, handling tools (tongs, forceps), and waste containers, are readily available.

Shielding: Place the stock vial of Promethium-145 in a shielded container on a tray lined

with absorbent paper. Use portable shields to minimize exposure during manipulations.

Aliquoting: When preparing dilutions or aliquots, work expeditiously to minimize exposure

time. Use remote handling tools whenever possible.

Monitoring: Use a survey meter (e.g., a pancake Geiger-Müller detector) to monitor for

contamination on gloves, work surfaces, and equipment frequently during the procedure.

Post-Experiment Survey: After completing the experiment, conduct a thorough survey of the

work area, equipment, and yourself for any contamination.

Radioactive Waste Management
Due to its long half-life, Promethium-145 waste cannot be decayed in storage and must be

disposed of through a licensed radioactive waste vendor.

Segregation: Radioactive waste must be segregated at the point of generation into the

following categories:

Dry Solid Waste: Gloves, absorbent paper, plasticware, etc.
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Liquid Waste: Aqueous and organic solutions.

Sharps Waste: Needles, syringes, Pasteur pipettes, etc.

Containers: Use only approved, labeled containers for each waste stream. Containers for

long-lived isotopes are typically color-coded (e.g., yellow) and must be clearly labeled with

the isotope, activity, and date.[2]

Shielding: Waste containers should be appropriately shielded to keep the external radiation

levels as low as reasonably achievable (ALARA).

Disposal Request: When a waste container is full, submit a radioactive waste pickup request

to your institution's Radiation Safety Office.

Emergency Procedures: Radioactive Spill
In the event of a radioactive spill, the following steps should be taken immediately:

STOP: Stop all work.

WARN: Notify all personnel in the immediate area of the spill.

CONFINE: Cover the spill with absorbent paper to prevent its spread.

ISOLATE: Secure the area and prevent entry.

MINIMIZE EXPOSURE: Evacuate the immediate area, if necessary. Remove and bag any

contaminated clothing.

REPORT: Notify the Radiation Safety Officer immediately.

DECONTAMINATE: Under the guidance of the RSO, decontaminate the affected area and

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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